Cas no 353501-84-5 (2-((1-(4-Fluorophenyl)-1H-tetrazol-5-yl)thio)acetamide)

• Product Name: 2-((1-(4-Fluorophenyl)-1H-tetrazol-5-yl)thio)acetamide
• CAS No: 353501-84-5
• MF: C₉H₈FN₅OS
• MW: 253.256122589111
• CID: 5037485
• Update Time: 2025-10-28

2-((1-(4-Fluorophenyl)-1H-tetrazol-5-yl)thio)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)thio)acetamide
• 2-[1-(4-fluorophenyl)-1,2,3,4-tetraazol-5-ylthio]acetamide
• Cambridge id 6252667
• STL388156
• ST050852
• 2-{[1-(4-fluorophenyl)-1H-tetrazol-5-yl]sulfanyl}acetamide
• 2-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetraazol-5-yl]sulfanyl}acetamide
• 2-((1-(4-Fluorophenyl)-1H-tetrazol-5-yl)thio)acetamide

• Inchi： 1S/C9H8FN5OS/c10-6-1-3-7(4-2-6)15-9(12-13-14-15)17-5-8(11)16/h1-4H,5H2,(H2,11,16)
• InChI Key： DWTLUFHWIHQDMW-UHFFFAOYSA-N
• SMILES： S(CC(N)=O)C1=NN=NN1C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 274
• XLogP3: 1.1
• Topological Polar Surface Area: 112

Additional information on 2-((1-(4-Fluorophenyl)-1H-tetrazol-5-yl)thio)acetamide

Research Brief on 2-((1-(4-Fluorophenyl)-1H-tetrazol-5-yl)thio)acetamide (CAS: 353501-84-5): Recent Advances and Applications

The compound 2-((1-(4-Fluorophenyl)-1H-tetrazol-5-yl)thio)acetamide (CAS: 353501-84-5) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and therapeutic potential. Recent studies highlight its role as a versatile scaffold for designing novel bioactive molecules, particularly in the context of antimicrobial, anticancer, and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the antimicrobial properties of derivatives based on 353501-84-5. The research demonstrated that modifications to the tetrazole and thioacetamide moieties significantly enhanced activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve inhibition of bacterial cell wall synthesis, as evidenced by molecular docking studies and in vitro assays. These findings suggest its potential as a lead compound for developing new antibiotics to address rising antimicrobial resistance.

In oncology research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that 2-((1-(4-Fluorophenyl)-1H-tetrazol-5-yl)thio)acetamide derivatives exhibit promising antiproliferative effects against triple-negative breast cancer (TNBC) cell lines. The study identified specific structural optimizations that improved selectivity for cancer cells while minimizing toxicity to normal tissues. Notably, one derivative showed potent inhibition of the PI3K/AKT/mTOR pathway, a critical signaling cascade in TNBC progression.

The compound's unique chemical structure, featuring both tetrazole and thioacetamide functionalities, has also been investigated for its role in modulating inflammatory responses. A 2024 preprint on bioRxiv described its ability to suppress pro-inflammatory cytokines in macrophage models, potentially through NF-κB pathway inhibition. This property makes it an interesting candidate for developing treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

From a synthetic chemistry perspective, recent advancements have focused on improving the yield and purity of 353501-84-5. A green chemistry approach published in Organic Process Research & Development (2023) demonstrated a solvent-free microwave-assisted synthesis method that reduced reaction times from hours to minutes while maintaining high yields (>85%). This methodological improvement could facilitate larger-scale production for preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of 353501-84-5-based compounds. Pharmacokinetic studies indicate that while the core structure shows good tissue penetration, its metabolic stability requires further optimization. Current research efforts are exploring prodrug strategies and formulation approaches to address these limitations. The compound's future in drug development appears bright, with several pharmaceutical companies reportedly investigating its derivatives in their pipelines.